![molecular formula C12H11N3O3 B3060437 Ethyl 5-hydroxy-3-phenyl-1,2,4-triazine-6-carboxylate CAS No. 36286-76-7](/img/structure/B3060437.png)
Ethyl 5-hydroxy-3-phenyl-1,2,4-triazine-6-carboxylate
Overview
Description
Ethyl 5-hydroxy-3-phenyl-1,2,4-triazine-6-carboxylate is a compound that belongs to the class of 1,2,4-triazines. Triazines are six-membered heterocyclic compounds containing three nitrogen atoms in their structure . They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive .
Synthesis Analysis
The synthesis of 1,2,4-triazines often involves the use of cyanuric chloride as a starting material . Specific synthetic protocols have been developed for the preparation of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines containing alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester, and imidazole groups via sequential nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds .Molecular Structure Analysis
The molecular structure of 1,2,4-triazines is based on structures generated from information available in databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .Chemical Reactions Analysis
1,2,4-Triazines undergo various chemical reactions. For instance, they can undergo Diels-Alder reactions with ketene acetal . Additionally, they can participate in reactions involving sequential nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazines can be influenced by the solvent polarity. For instance, the absorption in the UV region of these compounds is found to be less dependent on solvent polarities, whereas the red-shifted fluorescence is strongly dependent on solvent polarities .Scientific Research Applications
Synthesis and Chemical Transformations
Ethyl 5-hydroxy-3-phenyl-1,2,4-triazine-6-carboxylate and its derivatives are primarily studied for their synthesis and chemical transformation possibilities. For instance, a study by Ohsumi and Neunhoeffer (1992) explored the regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates, highlighting the procedural specificity in obtaining these compounds (Ohsumi & Neunhoeffer, 1992). Similarly, Cai (1985) reported on the preparation and chemical transformations of ethyl N-[5′-(3′-methylmercapto-6′-ethoxycarbonyl)-1′,2′,4′-triazinyl]-3-methylmercapto-5-oxo-1,2,4-triazine-6-carboxylate, showing its reactivity with various amines and phenols (Cai, 1985).
Applications in Heterocyclic Chemistry
These compounds are valuable in the field of heterocyclic chemistry, as they can serve as intermediates for the synthesis of various heterocyclic compounds. For instance, Wamhoff and Tzanova (2003) demonstrated the synthesis of novel 6-azapteridines and oxazinotriazines from bifunctional 1,2,4-triazines, showcasing the versatility of these compounds in creating diverse molecular structures (Wamhoff & Tzanova, 2003).
Role in Synthesis of Potential Antitumor Agents
These compounds have potential applications in the synthesis of antitumor agents. Badrey and Gomha (2012) explored the synthesis of various triazines and triazepines using a key precursor related to the this compound, aiming at developing potential anti-tumor agents (Badrey & Gomha, 2012).
Cyclization Reactions and Novel Compounds Synthesis
Their role in cyclization reactions to form new compounds is also noteworthy. The work by Miyamoto and Matsumoto (1988) on cinnoline ring construction using reactions with ethyl 2-diazo-3-oxopropionates is an example of how these compounds can be utilized to create novel molecular structures (Miyamoto & Matsumoto, 1988).
Antibacterial and Antimicrobial Activity
Some studies also focus on the antibacterial and antimicrobial potential of these compounds. Gad-Elkareem and El-Adasy (2010) synthesized ethyl thionicotinates and related compounds with sulfonamide moieties, evaluating their antibacterial activity (Gad-Elkareem & El-Adasy, 2010).
Characterization and Structure Elucidation
Characterization and structure elucidation of these compounds are also a significant area of research. Studies like the one by Hou Zhongke (2011) on the synthesis and structure elucidation of ethyl triazine carboxylate impurities in diclazutil highlight this aspect (Hou Zhongke, 2011).
Safety and Hazards
Future Directions
The future directions of research on 1,2,4-triazines could involve further exploration of their biological applications, given their demonstrated antitumor properties and other potential uses . Additionally, further investigation into their synthesis, chemical reactions, and physical and chemical properties could provide valuable insights.
Properties
IUPAC Name |
ethyl 5-oxo-3-phenyl-4H-1,2,4-triazine-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-2-18-12(17)9-11(16)13-10(15-14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,13,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVZRAUQVYNSJNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(NC1=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80312315 | |
Record name | 4K-350S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80312315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36286-76-7 | |
Record name | Ethyl 2,5-dihydro-5-oxo-3-phenyl-1,2,4-triazine-6-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36286-76-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 252114 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036286767 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC252114 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=252114 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4K-350S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80312315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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